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Compound of Interest

Compound Name: alpha-Angelica lactone

Cat. No.: B190580 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals handling alpha-Angelica
lactone. Adherence to these protocols is critical for minimizing exposure risks and ensuring a

safe laboratory environment.

alpha-Angelica lactone is a combustible liquid and a potential skin sensitizer that can cause

irritation to the eyes, skin, and respiratory tract.[1][2] Understanding and implementing proper

handling and disposal procedures is paramount for laboratory safety.

Hazard Identification and Protective Measures
Before handling alpha-Angelica lactone, it is crucial to be aware of its potential hazards and

the necessary personal protective equipment (PPE) to mitigate risks.

Summary of Hazards:
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Hazard Type Description

Physical Hazard Combustible liquid.[3]

Health Hazards

May cause an allergic skin reaction.[2] Causes

serious eye irritation.[1] May cause respiratory

irritation.[1] May cause gastrointestinal irritation

with nausea, vomiting, and diarrhea if ingested.

[1]

Primary Routes of Exposure Skin contact, eye contact, inhalation.

Personal Protective Equipment (PPE) Requirements:

PPE Component Specification/Standard Purpose

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166(EU) or

NIOSH (US).[2]

Protects eyes from splashes.

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber, 0.4

mm minimum layer thickness)

and a lab coat.[2][4]

Prevents skin contact and

potential sensitization.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used if

exposure limits are exceeded

or irritation is experienced.[1]

Prevents inhalation of vapors

or mists, especially in poorly

ventilated areas.[4]

Operational Protocol for Handling alpha-Angelica
Lactone
A systematic approach to handling alpha-Angelica lactone is essential to ensure safety. The

following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of alpha-Angelica Lactone

Preparation
- Review SDS

- Assemble PPE
- Prepare well-ventilated workspace (fume hood)

Handling & Use
- Wear appropriate PPE

- Avoid inhalation of vapors
- Prevent skin and eye contact

- Keep away from ignition sources

Proceed with caution

Spill Response
- Evacuate non-essential personnel

- Ventilate area
- Absorb with inert material

- Collect in a suitable container

In case of a spill

Decontamination
- Wash hands thoroughly after handling

- Clean work surfaces
- Decontaminate reusable PPE

After completion

Waste Disposal
- Collect in a labeled, sealed container

- Dispose of as hazardous waste
- Follow institutional and local regulations

Contain and dispose Dispose of waste

Storage
- Store in a cool, dry, well-ventilated area

- Keep container tightly closed
- Store away from heat and incompatible materials

Store unused chemical

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of alpha-Angelica lactone.

Step-by-Step Experimental Procedures
Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for alpha-Angelica lactone.[2][3][4]

Personal Protective Equipment (PPE): Don the required PPE as specified in the table above.

Ensure gloves are inspected for any damage before use.
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[1][4]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[5][6]

Handling and Use:

Avoid Contact: Prevent direct contact with skin and eyes.[4] Do not taste or sniff the

chemical.[6]

Prevent Ignition: Keep alpha-Angelica lactone away from heat, sparks, open flames, and

other sources of ignition as it is a combustible liquid.[1][3]

Transferring: When transferring the liquid, do so carefully to avoid splashing. Use a funnel

when pouring into a container with a narrow opening.[7]

Heating: If heating is required, use a flameless heat source and ensure there is no bumping.

[8]

Decontamination and Cleaning:

Hand Washing: After handling, wash your hands thoroughly with soap and water, even if

gloves were worn.[9]

Work Area: Clean and decontaminate the work surface upon completion of the task.

Clothing: Remove any contaminated clothing and wash it before reuse.[1][4]

Emergency and Disposal Plans
Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Absorb the spill with an inert, non-combustible material such as dry sand or

earth.[1] Do not use combustible materials like sawdust.[3]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.[3][4] Use non-sparking tools.[1][2]

First Aid:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[4]

Skin Contact

Remove contaminated clothing. Flush the skin

with plenty of soap and water for at least 15

minutes. If skin irritation or a rash occurs, get

medical help.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][4]

Waste Disposal:

Containerization: All waste materials contaminated with alpha-Angelica lactone should be

placed in a clearly labeled, sealed container.

Regulations: Dispose of the chemical waste in accordance with all applicable federal, state,

and local environmental regulations.[2][3] Do not pour down the drain.[6]
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By adhering to these safety protocols, researchers can significantly reduce the risks associated

with handling alpha-Angelica lactone and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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